Cas no 137297-49-5 (Diisopropyl(bromomethyl)boronate)

Diisopropyl(bromomethyl)boronate structure

137297-49-5 structure

Product Name:Diisopropyl(bromomethyl)boronate

CAS No:137297-49-5

Molecular Formula:C₇H₁₆BBrO₂

Molecular Weight:222.9157

MDL:MFCD01631222

CID:137809

PubChem ID:87560459

Diisopropyl(bromomethyl)boronate Properties

Names and Identifiers

- Diisopropyl (bromomethyl)boronate
- (Bromomethyl)boronic Acid Diisopropyl Ester
- Boronicacid, B-(bromomethyl)-, bis(1-methylethyl) ester
- bromomethyl-di(propan-2-yloxy)borane
- Diisopropyl(bromomethyl)boronate
- diisopropyl bromomethylboronate
- (bromomethyl)boronicacid
- bis(1-methylethyl)ester
- C7H16BBrO2
- 6567AA
- OR7201
- bis(propan-2-yl) (bromomethyl)boronate
- AX8010100
- D3649
- FT-0604867
- SCHEMBL12097869
- Boronicacid,b-(bromomethyl)-,bis(1-methylethyl)ester
- AS-55603
- (Bromomethyl)boronic acid, bis(isopropyl) ester
- 137297-49-5
- AKOS004116172
- MFCD01631222
- Boronic acid, B-(bromomethyl)-, bis(1-methylethyl) ester
- DTXSID30376285
- CS-0175440
- T70236
- bromomethyl(diisopropoxy)borane
- DB-017776
- FNHYYZNZIWONBQ-UHFFFAOYSA-N
- Diisopropyl (Bromomethyl)boronate
- +Expand
- MDL： MFCD01631222
- InChIKey： FNHYYZNZIWONBQ-UHFFFAOYSA-N
- Inchi： 1S/C7H16BBrO2/c1-6(2)10-8(5-9)11-7(3)4/h6-7H,5H2,1-4H3
- SMILES： BrC([H])([H])B(OC([H])(C([H])([H])[H])C([H])([H])[H])OC([H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

Exact Mass: 222.04300
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 5
Monoisotopic Mass: 222.04267g/mol
Heavy Atom Count: 11
Complexity: 88.4
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 18.5

Experimental Properties

LogP: 2.67700
PSA: 18.46000
Refractive Index: 1.4230-1.4270
Color/Form: Not determined
Solubility: Not determined

Diisopropyl(bromomethyl)boronate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0013J6-1g	Boronic acid, B-(bromomethyl)-, bis(1-methylethyl) ester	137297-49-5	>95.0%(GC)	1g	$120.00
A2B Chem LLC	AA50434-1g	Diisopropyl(bromomethyl)boronate	137297-49-5	>95.0%(GC)	1g	$103.00	2024-04-20
Aaron	AR0013RI-1g	Boronic acid, B-(bromomethyl)-, bis(1-methylethyl) ester	137297-49-5	95%	1g	$121.00
abcr	AB247455-1 g	Diisopropyl(bromomethyl)boronate, 95%; .	137297-49-5	95%	1 g	€162.30	2023-07-20
Ambeed	A822828-5g	Diisopropyl (bromomethyl)boronate	137297-49-5	98+%	5g	$314.0
Apollo Scientific	OR7201-1g	(Bromomethyl)boronic acid, bis(isopropyl) ester	137297-49-5	95%	1g	£130.00	2024-07-23
Chemenu	CM562259-5g	Diisopropyl (bromomethyl)boronate	137297-49-5	95%+	5g	$312	2023-02-02
eNovation Chemicals LLC	Y1040950-1g	Boronic acid, B-(bromomethyl)-, bis(1-methylethyl) ester	137297-49-5	95.0%	1g	$215	2022-10-16
Matrix Scientific	093716-1g	Diisopropyl (bromomethyl)boronate, 95+%	137297-49-5	95+%	1g	$284.00	2023-09-10
TRC	D525428-50mg	Diisopropyl(bromomethyl)boronate	137297-49-5		50mg	$ 50.00	2022-06-05

Diisopropyl(bromomethyl)boronate Synthesis

Diisopropyl(bromomethyl)boronate Suppliers

SHANG HAI LI CHEN SHANG MAO Co., Ltd.

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(CAS:137297-49-5)

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Diisopropyl(bromomethyl)boronate Related Literature

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Shyh-Chyang Luo,Jiang Jiang,Sean S. Liour,Shujun Gao,Jackie Y. Ying,Hsiao-hua Yu Chem. Commun., 2009, 2664-2666
2. Convergent approach to complex spirocyclic pyrans: practical synthesis of the oxa-pinnaic acid core†

Frank D. Ferrari,Adele E. Pasqua,Andrew J. Ledgard,Rodolfo Marquez Org. Biomol. Chem., 2013,11, 3469-3476
3. First principles investigation on Na-ion storage in two-dimensional boron-rich B2N, B3N, and B5N†

Xingyi Zhou,Fang Liu,Beibei Xiao,Lianli Wang Phys. Chem. Chem. Phys., 2023,25, 1123-1132
4. Electronic structure and excited state dynamics in a dicyanovinyl-substituted oligothiophene on Au(111)

Lea Bogner,Zechao Yang,Martina Corso,Roland Fitzner,Peter Bäuerle,Katharina J. Franke,José Ignacio Pascual,Petra Tegeder Phys. Chem. Chem. Phys., 2015,17, 27118-27126
5. Novel octanuclear copper(i) metallomacrocycles and their transformation into hexanuclear 2-dimensional grids of copper(i) coordination polymers containing cyclodiphosphazanes, [(μ-NtBuP)2(NC4H8X)2] (X = NMe, O)†

D. Suresh,Maravanji S. Balakrishna,Joel T. Mague Dalton Trans., 2008, 3272-3274
6. Selective fluorimetric recognition of dihydrogen phosphate over chloride anions by a novel ruthenium(II) bipyridyl receptor complex

Anal. Commun., 1996,33, 365-366
7. Dielectric properties of some polycrystalline stannates and cerates

Trans. Faraday Soc., 1959,55, 39-51
8. Correction: Statistical theory of polarizable target compound impregnation into a polymer coil under the influence of an electric field

A. L. Kolesnikov,Yu. A. Budkov,E. A. Basharova Soft Matter, 2017,13, 4401-4401
9. Rotational diffusion and rotational correlations in frictional amorphous disk packings under shear†

Nima Nejadsadeghi,Yan Li,Shashi Shekhar,Anil Misra,Joshua A. Dijksman Soft Matter, 2021,17, 7844-7852
10. New single-molecule magnet based on Mn12 oxocarboxylate clusters with mixed carboxylate ligands, [Mn12O12(CN-o-C6H4CO2)12(CH3CO2)4(H2O)4]·8CH2Cl2: Synthesis, crystal and electronic structure, magnetic properties†

L. A. Kushch,V. D. Sasnovskaya,A. I. Dmitriev,E. B. Yagubskii,O. V. Koplak,L. V. Zorina,D. W. Boukhvalov Dalton Trans., 2012,41, 13747-13754

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Amadis Chemical Company Limited

(CAS:137297-49-5)Diisopropyl(bromomethyl)boronate

Purity:99%

Quantity:5g

Price($):283.0